Cas no 701920-72-1 (Tridecane,1,2-dichloro-)

• Product Name: Tridecane,1,2-dichloro-
• CAS No: 701920-72-1
• MF: C₁₃H₂₆Cl₂
• MW: 253.251542568207
• CID: 557338
• PubChem ID: 20788541
• Update Time: 2025-04-19

Tridecane,1,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Tridecane,1,2-dichloro-
• 1,2-DICHLOROTRIDECANE
• 1,2-Dichlorotridecane100µg
• Tridecane,1,2-dichloro
• DTXSID80609813
• AKOS024390819
• 701920-72-1

• Inchi： 1S/C13H26Cl2/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14/h13H,2-12H2,1H3
• InChI Key： VRBDBQWBMYXHDY-UHFFFAOYSA-N
• SMILES： ClC(CCl)CCCCCCCCCCC

Computed Properties

• Exact Mass: 252.14100
• Monoisotopic Mass: 252.1411562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8864 (estimate)
• Boiling Point: 301.21°C (estimate)
• Refractive Index: 1.4517 (estimate)
• PSA: 0.00000
• LogP: 5.75350